Cas no 1805525-76-1 (4-Bromo-3-difluoromethoxy-5-fluorophenol)

• Product Name: 4-Bromo-3-difluoromethoxy-5-fluorophenol
• CAS No: 1805525-76-1
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 4706909
• Update Time: 2025-10-28

4-Bromo-3-difluoromethoxy-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-difluoromethoxy-5-fluorophenol

• Inchi： 1S/C7H4BrF3O2/c8-6-4(9)1-3(12)2-5(6)13-7(10)11/h1-2,7,12H
• InChI Key： UWDPBRUZAZQLEH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 29.5

Additional information on 4-Bromo-3-difluoromethoxy-5-fluorophenol

4-Bromo-3-Difluoromethoxy-5-Fluorophenol: A Comprehensive Overview

The compound 4-Bromo-3-difluoromethoxy-5-fluorophenol, identified by the CAS number 1805525-76-1, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 4-position, a difluoromethoxy group at the 3-position, and a fluorine atom at the 5-position on a phenolic ring. Such substitution patterns are often sought after in the design of advanced materials and pharmaceutical agents due to their potential for modulating physical and chemical properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-Bromo-3-difluoromethoxy-5-fluorophenol in drug discovery. The presence of fluorine atoms, particularly in positions that allow for strong electronic effects, can significantly influence the bioavailability and pharmacokinetics of drug candidates. For instance, fluorinated phenols are known to exhibit enhanced stability against metabolic degradation, making them promising leads for developing long-lasting therapeutic agents. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules with potential anti-cancer or anti-inflammatory properties.

In addition to its role in pharmaceuticals, 4-Bromo-3-difluoromethoxy-5-fluorophenol has garnered attention in materials science for its potential as a building block in advanced polymers and optoelectronic devices. The bromine and fluorine substituents contribute to the compound's ability to form stable covalent bonds, which is crucial for applications requiring high thermal and chemical resistance. Recent advancements in polymer chemistry have demonstrated how such fluorinated aromatics can be incorporated into polymeric matrices to enhance their mechanical properties and durability under harsh conditions.

The synthesis of 4-Bromo-3-difluoromethoxy-5-fluorophenol typically involves multi-step organic reactions, often employing directed ortho-metalation techniques or Suzuki coupling reactions to achieve precise substitution patterns. These methods ensure high yields and excellent regioselectivity, which are essential for maintaining the compound's desired properties. Innovations in catalytic systems have further streamlined the synthesis process, making it more accessible for large-scale production while maintaining eco-friendly practices.

From an environmental standpoint, understanding the fate and transport of compounds like 4-Bromo-3-difluoromethoxy-5-fluorophenol is critical. Recent environmental studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Findings suggest that while the compound exhibits moderate persistence in certain environments, its toxicity levels are within acceptable thresholds for controlled industrial applications. This information is vital for regulatory bodies aiming to establish safe handling guidelines and disposal practices.

In conclusion, 4-Bromo-3-difluoromethoxy-5-fluorophenol stands as a testament to the intricate interplay between chemical design and functional utility. Its unique substitution pattern, coupled with advancements in synthetic methodologies and application-driven research, positions it as a key player in diverse scientific domains. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations across chemistry and beyond remains undeniably significant.